Cas no 1393442-44-8 (1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile)

1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile structure
1393442-44-8 structure
Product Name:1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
CAS No:1393442-44-8
MF:C13H14N4
MW:226.27706193924
CID:3043043
Update Time:2023-08-10

1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
    • 1-cyclohexylbenzotriazole-5-carbonitrile
    • V2951
    • Inchi: 1S/C13H14N4/c14-9-10-6-7-13-12(8-10)15-16-17(13)11-4-2-1-3-5-11/h6-8,11H,1-5H2
    • InChI Key: MJOUMNCIFSQQHC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2N=N1)C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 315
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.5

1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Pricemore >>

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